Cas no 1429903-89-8 (6-Bromo-2-chloro-8-methylquinoline-3-carboxylic acid)

• Product Name: 6-Bromo-2-chloro-8-methylquinoline-3-carboxylic acid
• CAS No: 1429903-89-8
• MF: C₁₁H₇BrClNO₂
• MW: 300.535781145096
• CID: 5060155
• Update Time: 2025-08-05

6-Bromo-2-chloro-8-methylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-8-methylquinoline-3-carboxylic acid
• 6-Bromo-2-chloro-8-methyl-quinoline-3-carboxylic acid

• Inchi： 1S/C11H7BrClNO2/c1-5-2-7(12)3-6-4-8(11(15)16)10(13)14-9(5)6/h2-4H,1H3,(H,15,16)
• InChI Key： GULOAPBOMRXWEL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2C(C=1)=CC(C(=O)O)=C(N=2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Bromo-2-chloro-8-methylquinoline-3-carboxylic acid

Comprehensive Overview of 6-Bromo-2-chloro-8-methylquinoline-3-carboxylic acid (CAS No. 1429903-89-8)

6-Bromo-2-chloro-8-methylquinoline-3-carboxylic acid (CAS No. 1429903-89-8) is a highly specialized quinoline derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its unique bromine and chlorine substitutions, has garnered attention for its potential role in developing novel drug intermediates and biologically active molecules. Its molecular structure, featuring a methyl group at the 8-position and a carboxylic acid moiety at the 3-position, makes it a versatile building block for medicinal chemistry.

In recent years, the demand for functionalized quinoline compounds like 6-Bromo-2-chloro-8-methylquinoline-3-carboxylic acid has surged due to their relevance in targeted drug discovery. Researchers are particularly interested in its potential applications for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on precision medicine. The compound's CAS No. 1429903-89-8 is frequently searched in academic databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 6-Bromo-2-chloro-8-methylquinoline-3-carboxylic acid involves multi-step organic transformations, including halogenation and carboxylation reactions. Its purification and characterization are critical to ensuring high purity levels (>98%), which is essential for pharmaceutical-grade applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity.

From an industrial perspective, this compound is valued for its role in custom synthesis and contract research organizations (CROs). Its scalability and reproducibility make it a preferred choice for process chemistry development. Additionally, its compatibility with green chemistry principles has been explored, addressing the increasing demand for sustainable synthetic routes in the chemical industry.

Emerging trends in AI-driven drug design have further highlighted the significance of 6-Bromo-2-chloro-8-methylquinoline-3-carboxylic acid. Computational models often utilize its structural features to predict bioactivity and binding affinity, making it a valuable tool for virtual screening. This aligns with the broader shift toward data-driven research in life sciences.

In summary, 6-Bromo-2-chloro-8-methylquinoline-3-carboxylic acid (CAS No. 1429903-89-8) represents a critical chemical entity with multifaceted applications. Its relevance in drug development, material science, and catalysis underscores its importance in modern chemistry. As research continues to evolve, this compound is poised to play a pivotal role in advancing innovative therapeutics and synthetic methodologies.